Tetraiodomercurate(2-)
Description
Tetraiodomercurate(2-) is a mercury coordination entity and a periodometallate anion.
Scientific Research Applications
Spectrophotometric Method in Pharmaceuticals
- Tetraiodomercurate(2-) is used in a spectrophotometric method for determining loratadine in pharmaceuticals. This method is applicable to various pharmaceutical formulations and is beneficial for quality control (Pavalache, Matei, & Popescu, 2015).
Nanocomposite Synthesis
- It has been used in the synthesis of silver tetraiodomercurate (Ag2HgI4) nanoparticles. These nanoparticles exhibit thermochromism, making them useful as sensors, and superionic conducting properties, useful for solid electrolytic applications (Soofivand & Salavati‐Niasari, 2018).
Potentiometric Determination of Mercury
- Tetraiodomercurate-modified carbon paste electrode has been developed for the potentiometric determination of mercury. This method is sensitive, selective, and useful for environmental monitoring and in industrial applications (Abbas & Mostafa, 2003).
Tellurium Nanostructures
- Tetraiodomercurate is relevant in the study and development of tellurium (Te) nanostructures. Te applications in electronics, optics, batteries, and mining industries have expanded, leading to increased environmental Te contamination. Understanding Te's interactions and applications is crucial in these fields (Zare, Nami, & Shahverdi, 2017).
Hydrothermal Crystal Structures
- Hydrothermal synthesis has been used to obtain red single crystals of disilver(I) dimercury(II) tris[tetraoxotellurate(VI)], providing insights into the structural properties of these types of compounds (Weil, 2005).
Tellurium (Bio)Geochemistry
- Understanding the (bio)geochemistry of Te in surface environments is critical for geochemical exploration and assessing environmental risks associated with its use. Tetraiodomercurate plays a role in the study of these processes (Missen et al., 2020).
properties
Product Name |
Tetraiodomercurate(2-) |
|---|---|
Molecular Formula |
HgI4-2 |
Molecular Weight |
708.21 g/mol |
IUPAC Name |
tetraiodomercury(2-) |
InChI |
InChI=1S/Hg.4HI/h;4*1H/q+2;;;;/p-4 |
InChI Key |
RSBGXBMIRUIJTD-UHFFFAOYSA-J |
Canonical SMILES |
I[Hg-2](I)(I)I |
Origin of Product |
United States |
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